(3-(3-Phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(thiophen-2-yl)methanone
Description
(3-(3-Phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(thiophen-2-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure. In
Scientific Research Applications
Antibacterial Activity
(3-(3-Phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(thiophen-2-yl)methanone: exhibits strong antibacterial effects against Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas oryzae pv. oryzicola (Xoc). Specifically, compounds 5m, 5r, 5u, 5v, 5x, and 5y demonstrate superior antibacterial activity compared to existing pesticides. These findings suggest that this compound could serve as a potential alternative template for novel antibacterial agents .
Antifungal Activity
The same compound also displays anti-fungal activity against Rhizoctonia solani. Given the persistent threat of fungal diseases to global agriculture, this property is particularly valuable .
Nematocidal Activity
Moderate nematocidal activity against Meloidogyne incognita has been observed for this compound. Nematodes significantly impact crop security, causing substantial economic losses to farmers worldwide. Thus, this activity is promising for agricultural applications .
Anti-Trypanosomal Activity
While not directly related to plant health, it’s worth noting that some 1,2,4-oxadiazole derivatives have been investigated for their anti-trypanosomal activity. Further studies are needed to explore this potential application .
EGFR Inhibition for Anticancer Therapy
Although not specifically studied for this compound, related 1,2,4-oxadiazoles have been designed as EGFR inhibitors with potential applications in anticancer therapy. The compound’s structure suggests that it could be explored in this context as well .
Other Biological Targets
1,2,4-Oxadiazole derivatives have been evaluated for binding to sigma receptors (σ1 and σ2). Compound 5u and 5v showed high affinity and selectivity for the σ1 receptor. Investigating additional biological targets could reveal further applications .
properties
IUPAC Name |
[3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-thiophen-2-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2S/c20-16(13-7-4-8-22-13)19-9-12(10-19)15-17-14(18-21-15)11-5-2-1-3-6-11/h1-8,12H,9-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPHTZSNKIVEUSJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=CS2)C3=NC(=NO3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(3-Phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(thiophen-2-yl)methanone | |
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